![molecular formula C19H19N7 B4441349 4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline](/img/structure/B4441349.png)
4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline
Overview
Description
4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline is a compound that has gained interest in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in preclinical studies.
Mechanism of Action
The exact mechanism of action of 4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin and dopamine systems. It has also been shown to modulate the activity of ion channels, which may contribute to its anticonvulsant properties.
Biochemical and physiological effects:
In preclinical studies, this compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin and dopamine. Additionally, it has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline in lab experiments is its potential therapeutic applications in various diseases. Additionally, this compound has been shown to have low toxicity in preclinical studies. However, one limitation of using this compound in lab experiments is the variability in the synthesis yield depending on the method used. This may make it difficult to obtain consistent results.
Future Directions
There are several future directions for research on 4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline. One direction is to further investigate its potential therapeutic applications in various diseases, including neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound. This may lead to the development of more targeted therapies based on its activity. Finally, future research could focus on developing more efficient synthesis methods for this compound to increase its availability for research and potential clinical use.
Conclusion:
In conclusion, this compound is a compound that has gained interest in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has shown promising results in preclinical studies. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Scientific Research Applications
4-(4-benzyl-1-piperazinyl)tetrazolo[1,5-a]quinoxaline has been studied for its potential therapeutic applications in various diseases. It has been shown to have anticonvulsant, antidepressant, and anxiolytic properties in preclinical studies. Additionally, this compound has shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
IUPAC Name |
4-(4-benzylpiperazin-1-yl)tetrazolo[1,5-a]quinoxaline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N7/c1-2-6-15(7-3-1)14-24-10-12-25(13-11-24)18-19-21-22-23-26(19)17-9-5-4-8-16(17)20-18/h1-9H,10-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCCRSIHFHNCQII-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)C3=NC4=CC=CC=C4N5C3=NN=N5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N7 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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